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Compound of Interest

Compound Name: 4-Cyclopentyl-1,3-thiazol-5-amine

Cat. No.: B13293770

Get Quote

Part 1: Chemical Identity & Core Properties
5-amino-4-cyclopentylthiazole (IUPAC: 4-cyclopentyl-1,3-thiazol-5-amine) is a functionalized

thiazole derivative characterized by an amine group at the 5-position and a bulky lipophilic

cyclopentyl ring at the 4-position. Unlike the more common 2-aminothiazoles, 5-aminothiazoles

are electron-rich and sensitive to oxidation, often requiring specific handling protocols or

storage as stable salts (e.g., dihydrochloride).
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Property Specification

Common Name 5-Amino-4-cyclopentylthiazole

IUPAC Name 4-Cyclopentyl-1,3-thiazol-5-amine

CAS Number (Free Base) 1249801-80-6

CAS Number (2HCl Salt) 1461708-28-0

Molecular Formula

C

H

N

S

Molecular Weight 168.26 g/mol (Free Base)

SMILES NC1=C(C2CCCC2)N=CS1

Appearance
Off-white to pale yellow solid (typically supplied

as HCl salt)

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in water (Free Base)

pKa (Calculated)
~3.5 (Thiazole N), ~5.2 (Amino group conjugate

acid)

Part 2: Synthetic Methodology (Cook-Heilbron
Synthesis)[3]
The most authoritative and chemically sound route to 5-aminothiazoles is the Cook-Heilbron

Synthesis. Unlike Hantzsch synthesis (which yields 2-aminothiazoles), this method specifically

targets the 5-amino regioisomer by cyclizing

-aminonitriles with dithio acids or carbon disulfide.

Mechanism & Protocol
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To synthesize 4-cyclopentyl-1,3-thiazol-5-amine, the reaction requires 2-amino-2-

cyclopentylacetonitrile as the core precursor.

Step 1: Precursor Formation (Strecker Synthesis)
The cyclopentyl scaffold is introduced via the Strecker reaction of cyclopentanecarbaldehyde.

Reagents: Cyclopentanecarbaldehyde, TMSCN (or NaCN/NH

Cl), Ammonia.

Outcome: 2-amino-2-cyclopentylacetonitrile.

Step 2: Cook-Heilbron Cyclization
The

-aminonitrile reacts with a dithioformic acid equivalent (or CS

followed by desulfurization if 2-unsubstituted is desired). For the direct synthesis of the 2-H
derivative, ethyl dithioformate or equivalent thio-reagents are used under mild basic conditions.

Reagents: 2-amino-2-cyclopentylacetonitrile + Ethyl dithioformate (or Dithioformic acid salt).

Solvent: Ethanol or DMF.

Conditions: Room temperature to mild reflux (

).

Purification: The free base is unstable; immediate conversion to the dihydrochloride salt

(using HCl/Dioxane) is critical for isolation.

Synthesis Logic Diagram
The following diagram illustrates the retrosynthetic logic and forward pathway using the Cook-

Heilbron approach.
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Caption: Figure 1. Cook-Heilbron synthetic pathway for regio-selective 5-aminothiazole

formation.

Part 3: Applications in Drug Discovery[4]
The 5-amino-4-cyclopentylthiazole moiety serves as a critical pharmacophore scaffold in the

development of kinase inhibitors. Its structural rigidity (thiazole ring) combined with the

lipophilic bulk (cyclopentyl) allows it to occupy hydrophobic pockets within enzyme active sites

(e.g., ATP-binding pockets).

Key Therapeutic Areas
CDK Inhibitors: The 5-aminothiazole core mimics the adenine ring of ATP, making it a potent

scaffold for Cyclin-Dependent Kinase (CDK) inhibitors used in oncology.

CSF-1R Antagonists: Derivatives of 5-aminothiazoles have been explored as inhibitors of

Colony Stimulating Factor 1 Receptor, a target for inflammatory diseases and cancer.

11

-HSD1 Inhibitors: Used in metabolic syndrome research, where the thiazole ring acts as a
linker or core motif.

Structural Activity Relationship (SAR) Diagram
This diagram visualizes how the molecule interacts within a theoretical kinase binding pocket.
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Caption: Figure 2. Pharmacophore mapping of 5-amino-4-cyclopentylthiazole in kinase active

sites.

Part 4: Handling, Stability & Safety
Stability Warning
5-aminothiazoles are significantly less stable than their 2-amino counterparts. The free base is

prone to:

Oxidation: Rapid darkening upon exposure to air.

Dimerization: Formation of azo-linkages or polymerization.

Protocol: Always handle the free base under an inert atmosphere (Argon/Nitrogen). For long-

term storage, convert to the dihydrochloride salt (CAS 1461708-28-0), which is stable at -20°C.

Safety Data (GHS Classification)
Signal Word: Warning

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cook–Heilbron thiazole synthesis - Wikipedia [en.wikipedia.org]

2. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of
Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

3. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing
1,3,4-Oxadiazole-2-thiol Moiety - PMC [pmc.ncbi.nlm.nih.gov]

4. youtube.com [youtube.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Cook%E2%80%93Heilbron_thiazole_synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7865802/
https://en.wikipedia.org/wiki/Cook%E2%80%93Heilbron_thiazole_synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://en.wikipedia.org/wiki/Cook%E2%80%93Heilbron_thiazole_synthesis
https://www.youtube.com/watch?v=-u_SeIB5l5k
https://commons.wikimedia.org/wiki/File:Cook_heilbron_thiazole_synthesis_png.png
https://www.benchchem.com/product/b13293770/docs?utm_src=pdf-body#5-amino-4-cyclopentylthiazole-technical-guide-synthesis-profile
https://www.bldpharm.com/products/1248385-80-9.html
https://www.mdpi.com/1422-8599/2022/3/M1398
https://en.wikipedia.org/wiki/Cook%E2%80%93Heilbron_thiazole_synthesis
https://en.wikipedia.org/wiki/Cook%E2%80%93Heilbron_thiazole_synthesis
https://www.benchchem.com/product/b13293770?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Cook%E2%80%93Heilbron_thiazole_synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7865802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7865802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3765794/
https://www.youtube.com/watch?v=-u_SeIB5l5k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13293770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. File:Cook heilbron thiazole synthesis png.png - Wikimedia Commons
[commons.wikimedia.org]

6. 1248385-80-9|4-tert-Butyl-1,3-thiazol-5-amine|BLD Pharm [bldpharm.com]

7. 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine | MDPI [mdpi.com]

To cite this document: BenchChem. [5-Amino-4-Cyclopentylthiazole: Technical Guide &
Synthesis Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13293770/docs#5-amino-4-cyclopentylthiazole-
technical-guide-synthesis-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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